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Compound of Interest

Compound Name: (R)-(-)-2-Chloromandelic acid

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-2-Chloromandelic acid is a chiral building block with applications in the pharmaceutical
industry, notably as an intermediate in the synthesis of clopidogrel.[1][2][3] A thorough
understanding of its toxicological profile is essential for safe handling, risk assessment, and
regulatory compliance during research and development. This technical guide synthesizes the
available safety and toxicological data for (R)-(-)-2-Chloromandelic acid.

Hazard Identification and Classification

(R)-(-)-2-Chloromandelic acid is classified as a hazardous chemical.[4] The primary routes of
exposure are ingestion and inhalation.[5] Based on available safety data sheets (SDS), the
compound presents the following hazards:

 Skin Irritation: Causes skin irritation (Category 2).[4]

e Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2) and in some
classifications, serious eye damage (Category 1).[4][6][7]

o Respiratory Irritation: May cause respiratory irritation (Specific Target Organ Toxicity - Single
Exposure, Category 3).[4][6]

o Skin Sensitization: May cause an allergic skin reaction (Skin Sensitization, Category 1).[6][7]
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The toxicological properties of (R)-(-)-2-Chloromandelic acid have not been fully investigated,
and specific quantitative data such as LD50 values are not available.[4][6]

Summary of Toxicological Data

The following table summarizes the key toxicological endpoints for (R)-(-)-2-Chloromandelic
acid based on current classifications.
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Toxicological
Endpoint

GHS Category Findings Citations

Acute Toxicity (Oral,

The toxicological

properties have not

] No data available [4][6]
Dermal, Inhalation) been fully
investigated.
Skin o
Category 2 Causes skin irritation. [4]

Corrosion/Irritation

Causes serious eye

Serious Eye Category 1 / Category ]
o damage / serious eye (4161171
Damage/Eye Irritation 2 o
irritation.
Respiratory or Skin Skin Sensitizer, May cause an allergic 61171
Sensitization Category 1 skin reaction.
Germ Cell . No information
o No data available ) [41[6]
Mutagenicity available.
Not listed as a
) o - carcinogen by IARC,
Carcinogenicity Not Classified [41[6]
NTP, ACGIH, or
OSHA.
] o . No information
Reproductive Toxicity No data available [41[6]

available.

May cause respiratory

Specific Target Organ T
. ) irritation. Target
Toxicity (Single Category 3 ] [41[6]
Organ: Respiratory
Exposure)
system.
Specific Target Organ ) )
L . No information
Toxicity (Repeated No data available ) [4]
available.
Exposure)
o . No information
Aspiration Hazard No data available [4]

available.
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Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of (R)-(-)-2-Chloromandelic
acid are not publicly available. The classifications provided are based on regulatory standards
and available data, which are often proprietary. However, standard OECD (Organisation for
Economic Co-operation and Development) guidelines are typically followed for such
assessments.

General Handling and First Aid Protocols:

o Handling: Use only in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or
spray. Wash face, hands, and any exposed skin thoroughly after handling. Wear protective
gloves, protective clothing, eye protection, and face protection.[4]

 In case of Inhalation: Remove the victim to fresh air and keep at rest in a position
comfortable for breathing. Call a poison center or doctor if you feel unwell.[4]

 In case of Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash before reuse.[4]

 In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[4]

e In case of Ingestion: Do NOT induce vomiting. Get medical attention.[4]

Logical Workflow for Hazard Assessment

The following diagram illustrates a generalized workflow for the hazard assessment and
classification of a chemical substance like (R)-(-)-2-Chloromandelic acid, leading to the
information presented in a Safety Data Sheet.
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Caption: Generalized workflow for chemical hazard assessment.

Signaling Pathways

There is no publicly available information detailing specific signaling pathways affected by (R)-
(-)-2-Chloromandelic acid. Research in this area would be necessary to elucidate its
mechanism of toxicity at a molecular level.

Conclusion

The available toxicological data for (R)-(-)-2-Chloromandelic acid indicates that it is a
hazardous substance, primarily causing skin and eye irritation, respiratory irritation, and
potential skin sensitization. There is a significant lack of quantitative toxicological data,
including acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity. Professionals
working with this compound should adhere to strict safety protocols as outlined in the safety
data sheets to minimize exposure and mitigate risks. Further investigation into the toxicological
properties of (R)-(-)-2-Chloromandelic acid is warranted to provide a more comprehensive
understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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